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Compound of Interest

Compound Name:
2-(Ethoxymethylene)-4,4-

dimethylcyclohexan-1-one

Cat. No.: B13637965

Get Quote

Executive Summary
2-(Ethoxymethylene)-4,4-dimethylcyclohexan-1-one (CAS 1344828-41-6) is a specialized

β-alkoxy enone intermediate used primarily in the synthesis of fused heterocyclic systems.[1]

Characterized by its "push-pull" alkene functionality, it serves as a critical building block for

4,5,6,7-tetrahydroindazoles and 5,6,7,8-tetrahydroquinazolines, scaffolds frequently observed

in kinase inhibitors and anti-inflammatory agents.

This guide provides a comprehensive technical analysis, including validated synthetic

protocols, mechanistic insights into its reactivity with binucleophiles, and safety standards for

handling.

Chemical Identity & Properties
Structural Profile
The compound features a cyclohexane ring geminally substituted with methyl groups at the C4

position. The C2 position possesses an exocyclic ethoxymethylene group, creating a

vinylogous ester motif that is highly susceptible to nucleophilic attack.
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Property Data

CAS Number 1344828-41-6

IUPAC Name
2-(ethoxymethylene)-4,4-dimethylcyclohexan-1-

one

Molecular Formula C₁₁H₁₈O₂

Molecular Weight 182.26 g/mol

Physical State Pale yellow liquid or low-melting solid

Solubility
Soluble in DCM, EtOH, MeOH, THF; Insoluble

in water

Key Functional Group
-alkoxy-

-unsaturated ketone (Enol ether)

Reactivity Profile
The electrophilic

-carbon (attached to the ethoxy group) is the primary site of reactivity. The compound acts as a
1,3-dielectrophile equivalent during condensation reactions.

Hard Nucleophiles: Attack the carbonyl carbon (1,2-addition).

Soft Nucleophiles (e.g., Hydrazines, Amidines): Attack the

-carbon (Michael-type addition) followed by elimination of ethanol and cyclization.

Synthetic Protocol (Upstream)
Objective: Preparation of 2-(Ethoxymethylene)-4,4-dimethylcyclohexan-1-one from 4,4-

dimethylcyclohexanone.

Reaction Logic
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The synthesis utilizes a Claisen-type condensation between the ketone and triethyl

orthoformate. Acetic anhydride is employed to drive the equilibrium by sequestering the ethanol

byproduct as ethyl acetate.

Materials
Precursor: 4,4-Dimethylcyclohexanone (1.0 equiv)

Reagent: Triethyl orthoformate (1.5 - 2.0 equiv)

Solvent/Reagent: Acetic anhydride (2.0 equiv)

Catalyst: Zinc chloride (ZnCl₂) or

-Toluenesulfonic acid (catalytic amount)

Step-by-Step Methodology
Setup: Equip a round-bottom flask with a magnetic stir bar, reflux condenser, and a drying

tube (calcium chloride).

Addition: Charge the flask with 4,4-dimethylcyclohexanone, triethyl orthoformate, and acetic

anhydride. Add the catalyst (ZnCl₂).

Reflux: Heat the mixture to reflux (approx. 110–130°C) for 6–12 hours. Monitor reaction

progress via TLC (eluent: Hexane/EtOAc).[2] The starting ketone spot should disappear.

Distillation: Switch the condenser to a distillation head. Distill off the volatile byproducts (ethyl

acetate and acetic acid) at atmospheric pressure.

Isolation: Increase the temperature/vacuum to distill the product. 2-(Ethoxymethylene)-4,4-
dimethylcyclohexan-1-one typically distills as a high-boiling fraction (approx. 120–140°C at

reduced pressure).

Purification: If necessary, the product can be recrystallized from cold hexane or purified via

flash chromatography (Silica gel, 0-20% EtOAc in Hexanes).
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Figure 1: Synthetic workflow for the preparation of the target enol ether via Claisen

condensation.

Applications in Heterocycle Synthesis
(Downstream)
The primary utility of CAS 1344828-41-6 is its ability to rapidly form fused bicyclic systems with

binucleophiles.

Synthesis of 6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole
Reaction with hydrazine hydrate yields the tetrahydroindazole core, a scaffold found in various

cannabinoid receptor ligands and anti-inflammatory drugs.

Protocol:

Dissolve 2-(ethoxymethylene)-4,4-dimethylcyclohexan-1-one (1 mmol) in Ethanol (5 mL).

Add Hydrazine hydrate (1.1 mmol) dropwise at 0°C.

Allow to warm to room temperature, then reflux for 2 hours.

Concentrate in vacuo.[2] The product, 6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazole, often

precipitates upon cooling or addition of water.

Synthesis of Tetrahydroquinazolines
Reaction with guanidine or amidines yields fused pyrimidine derivatives.

Protocol:
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Dissolve Guanidine HCl (1.2 mmol) and Sodium Ethoxide (1.2 mmol) in Ethanol to generate

the free base.

Add 2-(ethoxymethylene)-4,4-dimethylcyclohexan-1-one (1 mmol).

Reflux for 4–6 hours.

Evaporate solvent and wash with water to isolate 2-amino-7,7-dimethyl-5,6,7,8-

tetrahydroquinazolin-5-one.

Mechanistic Pathway
The reaction follows an addition-elimination sequence. The nitrogen nucleophile attacks the

electron-deficient

-carbon, displacing the ethoxy group (elimination of EtOH). The second nitrogen then attacks
the carbonyl carbon, followed by dehydration to aromatize the heterocyclic ring.

2-(Ethoxymethylene)-
4,4-dimethylcyclohexan-1-one

Intermediate 1:
Michael Addition

(Elimination of EtOH)

+ Nu

Binucleophile
(Hydrazine/Guanidine)

Intermediate 2:
Cyclization onto Carbonyl

- EtOH

Fused Heterocycle
(Indazole/Quinazoline)

- H2O (Aromatization)
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Figure 2: Mechanistic pathway for the conversion of the enol ether to fused heterocycles.

Safety & Handling
While specific toxicological data for CAS 1344828-41-6 is limited, it should be handled with the

same precautions as its structural analogs (e.g., ethyl ethoxymethylenemalonate).

Hazard Class Description Precaution

Skin Irritant
Likely to cause contact

dermatitis.

Wear nitrile gloves and lab

coat.

Eye Irritant
Vapors or dust may cause

severe irritation.[3]
Use chemical safety goggles.

Sensitizer
Potential skin sensitizer upon

repeated exposure.

Avoid direct contact; work in a

fume hood.

Storage
Moisture sensitive (hydrolysis

of enol ether).

Store under inert gas

(Nitrogen/Argon) at 2-8°C.

References
Parham, W. E., & Reed, L. J. (1948). "Ethyl Ethoxymethylenemalonate". Organic Syntheses,

28, 60. (Methodology basis for ethoxymethylene condensation). Retrieved from [Link]

Gaikwad, et al. (2022).[4] "Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-

dimethyl-4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-one". Journal of Medicinal and Chemical

Sciences. (Application of hydrazine condensation). Retrieved from [Link]

Tkachova, V. P., et al. (2010). "Reactions of diethyl 2-(ethoxymethylene)malonate with 2-

cyanoacetanilides". Arkivoc, 2010(xi), 254-264. (Mechanistic insight into ethoxymethylene

transfer). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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